Cas no 58443-71-3 (S-PHENYL THIOISOBUTYRATE))

• Product Name: S-PHENYL THIOISOBUTYRATE)
• CAS No: 58443-71-3
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 948524
• PubChem ID: 11105960
• Update Time: 2025-04-19

S-PHENYL THIOISOBUTYRATE) Chemical and Physical Properties

Names and Identifiers

• S-phenyl 2-methylpropanethioate
• DTXSID90455363
• 2-METHYL-1-(PHENYLSULFANYL)PROPAN-1-ONE
• S-PHENYL THIOISOBUTYRATE)
• SCHEMBL10380877
• 58443-71-3
• QBSNMPRRAPQQJL-UHFFFAOYSA-N
• S-Phenyl Isobutanethioate
• S-Phenyl thioisobutyrate

• Inchi： 1S/C10H12OS/c1-8(2)10(11)12-9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： QBSNMPRRAPQQJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.056 g/mL at 25 °C(lit.)
• PSA: 17.07

S-PHENYL THIOISOBUTYRATE) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters